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Compound of Interest

Compound Name: (3S)-3-hydroxyoctanoic acid

CAS No.: 33796-86-0

Cat. No.: B1247225

Get Quote

Executive Summary
3-Hydroxyoctanoic acid (3-HOA), also known as 3-hydroxycaprylic acid, is a medium-chain

-hydroxy fatty acid (C8) that occupies a unique niche at the intersection of mammalian energy
metabolism, microbial polymer synthesis, and interspecies signaling.[1][2] While historically
viewed primarily as a monomer of bacterial polyhydroxyalkanoates (PHAs), recent elucidation
of its role as an endogenous ligand for the hydroxycarboxylic acid receptor 3 (HCA

/GPR109B) in hominoids has elevated its status to a critical metabolic signal of starvation and
lipolysis regulation.

This guide synthesizes the occurrence of 3-HOA across plant and animal kingdoms, detailing

the stereochemical divergence between mitochondrial beta-oxidation (producing the S-

enantiomer) and microbial biosynthesis (producing the R-enantiomer), and provides actionable

protocols for its extraction and analysis.

Part 1: Chemical Identity & Stereochemical
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The biological activity of 3-HOA is strictly governed by its stereochemistry. Researchers must

distinguish between the metabolic intermediate found in mammalian mitochondria and the

structural monomer found in bacterial/plant biopolymers.

Feature
(S)-3-Hydroxyoctanoic
Acid (L-isomer)

(R)-3-Hydroxyoctanoic
Acid (D-isomer)

CAS Number 14292-27-4 (Generic)
14292-27-4 (Generic);

Specific: 10237-77-1

Primary Source
Mammalian Mitochondria

(Beta-Oxidation)

Bacterial PHA Synthase;

Transgenic Plants

Biological Role
Metabolic Intermediate; HCA

Agonist

Biopolymer Monomer;

Pheromone Component

Key Enzyme
L-3-Hydroxyacyl-CoA

Dehydrogenase

(R)-Specific Enoyl-CoA

Hydratase (PhaJ)

Part 2: Natural Sources in Animals
Mammalian Metabolism (Endogenous Production)
In mammals, 3-HOA is not stored but exists as a transient intermediate of fatty acid

-oxidation. Under physiological stress (fasting, ketogenic diet), the flux through this pathway
increases, elevating plasma and urine concentrations.

Mechanism: Long-chain fatty acids are shortened by 2 carbons per cycle. When the chain

length reaches C8 (octanoyl-CoA), the hydration of trans-2-octenoyl-CoA yields L-3-

hydroxyoctanoyl-CoA.

Signaling: Free 3-HOA acts as an autocrine/paracrine signal via the HCA

receptor (present in humans/hominoids but lost in rodents) to inhibit lipolysis, forming a
negative feedback loop during starvation.

Pathology: In Medium-Chain Acyl-CoA Dehydrogenase (MCAD) deficiency, the oxidation

block leads to the accumulation of C8 intermediates, resulting in "3-hydroxyoctanoic
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aciduria," a diagnostic marker.

Insect Pheromones
Insects, particularly Hymenoptera (bees, ants), utilize hydroxy acids as chemical signals.[3][4]

Ants: 3-HOA is found in the glandular secretions of leaf-cutting ants (Atta spp.) and other

myrmicine ants, functioning as part of the alarm or trail pheromone blend.

Mimicry: The Japanese honeybee (Apis cerana japonica) is attracted to 3-HOA, a trait

exploited by specific orchids (see Plant Sources).[2][5]

Part 3: Natural Sources in Plants
Unlike bacteria, plants do not naturally accumulate high levels of free 3-HOA. Its presence is

usually restricted to volatile profiles or specific evolutionary adaptations.

Orchid Signaling (Cymbidium floribundum)
The most definitive plant source is the orchid Cymbidium floribundum (Golden Elf).

Function: The flower emits a specific blend of 3-hydroxyoctanoic acid and 10-hydroxy-(E)-2-

decenoic acid.[5]

Ecological Role: This blend mimics the alarm/aggregation pheromones of the Japanese

honeybee, luring the bees to the flower to effect pollination (semiochemical mimicry).

Biosynthesis: Likely derived from the truncated

-oxidation of linoleic or oleic acid within the floral tissue.

Fruit Volatiles
Trace quantities of 3-HOA esters (e.g., methyl 3-hydroxyoctanoate) contribute to the flavor

profiles of tropical fruits:

Sources: Mango (Mangifera indica), Papaya (Carica papaya), and Cherimoya (Annona

cherimolia).
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Form: Typically present as ethyl or methyl esters rather than the free acid, contributing to

"fruity/waxy" notes.

Part 4: Biosynthetic Pathways[6]
Diagram 1: Mammalian Mitochondrial Generation (S-
Form)
This pathway illustrates the generation of the L-isomer during energy production.
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Caption: Mammalian mitochondrial beta-oxidation pathway generating L-3-hydroxyoctanoic

acid as a metabolic intermediate and HCA3 ligand.

Diagram 2: Bacterial/Plant PHA Synthesis (R-Form)
This pathway is relevant for researchers using transgenic plants or microbial fermentation to

source the R-enantiomer.
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Caption: Biosynthesis of the (R)-enantiomer via the PhaG/PhaC pathway, common in

Pseudomonas and engineered plants.

Part 5: Analytical Methodologies
Extraction Protocol: Isolation from Biological Fluids
This protocol is designed for the extraction of free 3-HOA from plasma or urine, suitable for GC-

MS analysis.

Sample Preparation:

Aliquot 100

L of plasma/urine.

Spike with internal standard (e.g., 3-hydroxydecanoic acid or tropic acid).

Protein Precipitation:

Add 400

L of cold Acetonitrile. Vortex for 30s.

Centrifuge at 10,000 x g for 10 min at 4°C. Collect supernatant.
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Acidification & Extraction:

Evaporate supernatant to remove acetonitrile.

Acidify residue to pH < 2 using 1M HCl.

Extract twice with 2 mL Ethyl Acetate. Combine organic layers.

Derivatization (Critical Step):

Evaporate ethyl acetate under nitrogen stream.

Add 50

L BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).

Incubate at 60°C for 30 minutes to form TMS-esters/ethers.

GC-MS Analysis:

Column: DB-5ms or equivalent (30m x 0.25mm).

Temp Program: 80°C (1 min) -> 10°C/min -> 280°C.

Target Ion: Monitor m/z 147 (characteristic of di-TMS hydroxy acids) and m/z 275

(Molecular Ion - 15).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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